Cas no 72273-60-0 (Cyclopenta[cd]pyrene-3,4-diol,3,4-dihydro-, (3R,4R)-rel-)

• Product Name: Cyclopenta[cd]pyrene-3,4-diol,3,4-dihydro-, (3R,4R)-rel-
• CAS No: 72273-60-0
• MF: C₁₈H₁₂O₂
• MW: 260.286684989929
• CID: 567884
• PubChem ID: 119534
• Update Time: 2025-04-19

Cyclopenta[cd]pyrene-3,4-diol,3,4-dihydro-, (3R,4R)-rel- Chemical and Physical Properties

Names and Identifiers

• Cyclopenta[cd]pyrene-3,4-diol,3,4-dihydro-, (3R,4R)-rel-
• 3,4-dihydroxy-3,4-dihydrocyclopenta(cd)pyrene
• 3,4-Dhdcpp
• 72273-60-0
• Cyclopenta(cd)pyrene-3,4-diol, 3,4-dihydro-, trans-
• Cyclopenta(cd)pyrene-3,4-diol, 3,4-dihydro-, (3R,4R)-rel-
• trans-Cpp-3,4-diol
• trans-3,4-Dihydrocyclopenta(cd)pyrene-3,4-diol

• Inchi： 1S/C18H12O2/c19-17-12-7-6-10-5-4-9-2-1-3-11-8-13(18(17)20)16(12)15(10)14(9)11/h1-8,17-20H/t17-,18-/m0/s1
• InChI Key： ZICJXVAIOSTCST-ROUUACIJSA-N
• SMILES： O[C@@H]1[C@H](C2=CC=C3C=CC4=CC=CC5=CC1=C2C3=C54)O

Computed Properties

• Exact Mass: 260.08376
• Monoisotopic Mass: 260.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.555
• Boiling Point: 531.6°C at 760 mmHg
• Flash Point: 263.1°C
• Refractive Index: 1.992
• PSA: 40.46